Cas no 106131-28-6 (4-amino-2-benzylphenol)

• Product Name: 4-amino-2-benzylphenol
• CAS No: 106131-28-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1174705
• PubChem ID: 13837623
• Update Time: 2025-04-20

4-amino-2-benzylphenol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-benzylphenol
• ACMC-20m9p7
• CTK0G3811
• Phenol, 4-amino-2-(phenylmethyl)-
• AGN-PC-00O6EI
• SureCN6029429
• 2-benzyl-4-aminophenol
• 2-benzyl-p-aminophenol
• ACMC-20m9p7; CTK0G3811; Phenol, 4-amino-2-(phenylmethyl)-; AGN-PC-00O6EI; SureCN6029429; 2-benzyl-4-aminophenol; 2-benzyl-p-aminophenol;
• SCHEMBL6029429
• benzyl-p-aminophenol
• 106131-28-6
• DTXSID90550862

• Inchi： 1S/C13H13NO/c14-12-6-7-13(15)11(9-12)8-10-4-2-1-3-5-10/h1-7,9,15H,8,14H2
• InChI Key： RMKRCLBDIMSFQB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 3.14640